Cas no 67888-72-6 (2,6-Dichloro-n,n-diethylbenzenamine)

• Product Name: 2,6-Dichloro-n,n-diethylbenzenamine
• CAS No: 67888-72-6
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD16620285
• CID: 4656766
• Update Time: 2025-06-08

2,6-Dichloro-n,n-diethylbenzenamine Chemical and Physical Properties

Names and Identifiers

• 2,6-DICHLORO-N,N-DIETHYLBENZENAMINE
• Benzenamine, 2,6-dichloro-N,N-diethyl-
• 2,6-Dichloro-n,n-diethylbenzenamine

• MDL： MFCD16620285
• Inchi： 1S/C10H13Cl2N/c1-3-13(4-2)10-8(11)6-5-7-9(10)12/h5-7H,3-4H2,1-2H3
• InChI Key： HPFXGVBIEQKTKY-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=C(Cl)C=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 2,6-Dichloro-n,n-diethylbenzenamine

Comprehensive Analysis of 2,6-Dichloro-N,N-diethylbenzenamine (CAS No. 67888-72-6): Properties, Applications, and Industry Trends

2,6-Dichloro-N,N-diethylbenzenamine (CAS No. 67888-72-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This aromatic amine derivative features two chlorine atoms at the 2- and 6-positions of the benzene ring, coupled with diethylamino substituents, which contribute to its distinct reactivity and solubility profile. As demand for high-performance intermediates grows in sectors like agrochemicals and materials science, this compound has garnered significant attention for its role in synthesizing advanced functional molecules.

The molecular formula of 2,6-Dichloro-N,N-diethylbenzenamine is C₁₀H₁₃Cl₂N, with a molecular weight of 218.12 g/mol. Its physicochemical properties include a moderate boiling point and limited water solubility, making it suitable for organic-phase reactions. Researchers frequently explore its potential as a building block for pharmaceuticals and specialty chemicals, particularly in developing crop protection agents where structural modifications can enhance bioactivity. Recent studies highlight its utility in creating photoactive materials for solar cell applications, aligning with global trends in renewable energy innovation.

In the context of green chemistry advancements, 67888-72-6 has been investigated for atom-efficient synthetic pathways. A 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in palladium-catalyzed cross-coupling reactions, achieving yields above 85% while minimizing hazardous byproducts. Such findings address growing consumer queries about "eco-friendly chemical synthesis" and "sustainable industrial processes," which rank among the top search trends in chemical databases this year.

From a commercial perspective, suppliers of 2,6-Dichloro-N,N-diethylbenzenamine emphasize strict quality control measures to meet analytical standards like HPLC purity ≥98%. The compound typically appears as a pale yellow crystalline solid, with storage recommendations emphasizing protection from light and moisture. Industry forums frequently discuss its supply chain dynamics, particularly how geopolitical factors affect the availability of chlorinated intermediates in different regions.

Emerging applications in electronic materials have propelled new research directions. The compound's electron-rich aromatic system shows promise in developing organic semiconductors, responding to market demands for flexible electronics. Technical discussions often compare its performance with similar structures like 2,4-dichloro analogues, a frequent comparison point in patent literature searches.

Safety protocols for handling CAS No. 67888-72-6 follow standard organic compound guidelines, with particular attention to proper ventilation during scale-up processes. Regulatory databases indicate compliance with major chemical inventories including TSCA and EINECS, though formulators should verify regional requirements—a key concern for professionals searching "chemical compliance documentation."

The pricing landscape for 2,6-Dichloro-N,N-diethylbenzenamine reflects its niche status, with bulk quantities typically available through specialty chemical distributors. Market analysts note increasing interest from Asian manufacturers, correlating with rising patent filings in the region. This aligns with search engine data showing growing queries for "chemical sourcing in APAC" among procurement specialists.

Future prospects for this compound may involve catalytic asymmetric synthesis applications, as chiral derivatives gain importance in pharmaceutical development. Recent conference presentations have highlighted its potential as a precursor for ligand design in transition metal catalysis—a hot topic in academic search trends related to homogeneous catalysis.

For analytical chemists, characterization of 67888-72-6 typically involves GC-MS, ¹H NMR, and IR spectroscopy. Method development papers frequently cite its distinct spectroscopic fingerprints, particularly the characteristic aromatic proton signals between 7.2-7.8 ppm in deuterated chloroform. These technical details address common search queries about "NMR interpretation of chlorinated aromatics."

As industries prioritize molecular diversification, the structural flexibility of 2,6-Dichloro-N,N-diethylbenzenamine offers numerous modification opportunities. Its dual functionality allows sequential reactions at both the amine and aryl chloride sites—a feature extensively documented in chemical education resources responding to "stepwise aromatic substitution" search queries from chemistry students.